Cas no 1871983-21-9 (1-[(Benzyloxy)methyl]-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-[(Benzyloxy)methyl]-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 1871983-21-9
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5738175
• PubChem ID: 102939564
• Update Time: 2023-11-10

1-[(Benzyloxy)methyl]-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1871983-21-9
• EN300-783258
• 1-[(Benzyloxy)methyl]-3,5-dimethyl-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 3,5-dimethyl-1-[(phenylmethoxy)methyl]-

• Inchi： 1S/C13H17N3O/c1-10-13(14)11(2)16(15-10)9-17-8-12-6-4-3-5-7-12/h3-7H,8-9,14H2,1-2H3
• InChI Key： MQLLTNFCJHGZAW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 379.1±42.0 °C(Predicted)
• pka: 4.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives